Cas no 78708-33-5 (Plantagoside)

• Product Name: Plantagoside
• CAS No: 78708-33-5
• MF: C₂₁H₂₂O₁₂
• MW: 466.392187595367
• CID: 567323
• PubChem ID: 174157
• Update Time: 2025-04-19

Plantagoside Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-[3-(b-D-glucopyranosyloxy)-4,5-dihydroxyphenyl]-2,3-dihydro-5,7-dihydroxy-,(2S)-
• (2S)-2-[3,4-dihydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-5,7-dihydroxy-2,3-dihydrochromen-4-one
• plantagoside
• (S)-2-[3-(beta-D-Glucopyranosyloxy)-4,5-dihydroxyphenyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one
• FR4TR9587N
• 2'-O-beta-Glucopyranosyl-5,7,4',5'-tetrahydroxyflavanone
• 4H-1-Benzopyran-4-one, 2-(3-(beta-D-glucopyranosyloxy)-4,5-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-, (S)-
• s3254
• C17531
• 5,7,4',5'-tetrahydroxyflavanone-3'-O-glucoside
• Q27155118
• CHEBI:81163
• DTXSID20229256
• HY-N1470
• 4H-1-BENZOPYRAN-4-ONE, 2-(3-(.BETA.-D-GLUCOPYRANOSYLOXY)-4,5-DIHYDROXYPHENYL)-2,3-DIHYDRO-5,7-DIHYDROXY-, (S)-
• AC-34116
• Q-100956
• AKOS040760042
• 4H-1-BENZOPYRAN-4-ONE, 2-(3-(.BETA.-D-GLUCOPYRANOSYLOXY)-4,5-DIHYDROXYPHENYL)-2,3-DIHYDRO-5,7-DIHYDROXY-, (2S)-
• MS-28591
• E87192
• 5-[(2S)-5,7-dihydroxy-4-oxo-3,4-dihydro-2H-1-benzopyran-2-yl]-2,3-dihydroxyphenyl beta-D-glucopyranoside
• CS-0016963
• (S)-2-(3,4-Dihydroxy-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)-5,7-dihydroxychroman-4-one
• UNII-FR4TR9587N
• 78708-33-5
• Psyllium Extract
• DA-56920
• Plantagoside

• Inchi： 1S/C21H22O12/c22-6-15-18(28)19(29)20(30)21(33-15)32-14-2-7(1-11(26)17(14)27)12-5-10(25)16-9(24)3-8(23)4-13(16)31-12/h1-4,12,15,18-24,26-30H,5-6H2/t12-,15+,18+,19-,20+,21+/m0/s1
• InChI Key： SNFFBROYEDWRGB-NHXQFOETSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=C(C=C(C=1)[C@@H]1CC(C2C(=CC(=CC=2O1)O)O)=O)O)O

Computed Properties

• Exact Mass: 466.11100
• Monoisotopic Mass: 466.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 207
• Molecular Weight: 466.4

Experimental Properties

• Color/Form: Powder
• Density: 1.735
• Boiling Point: 868.6°C at 760 mmHg
• Flash Point: 305.2°C
• Refractive Index: 1.734
• PSA: 206.60000
• LogP: -0.60580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides